Cas no 55978-61-5 (Cinnamimidamide)

• Product Name: Cinnamimidamide
• CAS No: 55978-61-5
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD11505976
• CID: 2092986
• PubChem ID: 14668188
• Update Time: 2025-10-12

Cinnamimidamide Chemical and Physical Properties

Names and Identifiers

• Cinnamimidamide
• 3-Phenylacrylamidine
• Cinnamamidine
• 3-Phenyl-acrylamidine
• 3-phenylprop-2-enimidamide
• (E)-Cinnamimidamide
• 55978-61-5
• CS-0453602
• 745719-98-6
• (E)-3-phenylprop-2-enimidamide
• AKOS006325671
• styrylamidine
• SCHEMBL1520475
• EN300-1861019
• 3-Phenylacrylimidamide
• (2E)-3-Phenyl-2-propenimidamide
• GDYXPZCCNRBQNS-VOTSOKGWSA-N

• MDL： MFCD11505976
• Inchi： 1S/C9H10N2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H3,10,11)/b7-6+
• InChI Key： GDYXPZCCNRBQNS-VOTSOKGWSA-N
• SMILES： NC(/C=C/C1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 265.0±33.0 ºC (760 Torr),
• Flash Point: 114.1±25.4 ºC,
• Solubility: Slightly soluble (6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Cinnamimidamide

Recent Advances in the Study of Cinnamimidamide (55978-61-5): A Comprehensive Research Brief

Cinnamimidamide (CAS: 55978-61-5) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a drug candidate. This research brief synthesizes the latest findings on Cinnamimidamide, providing a comprehensive overview of its current status in scientific research.

One of the key areas of investigation has been the compound's role in modulating inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that Cinnamimidamide exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The study utilized in vitro and in vivo models to validate these effects, suggesting its potential as a novel anti-inflammatory agent. The molecular structure of Cinnamimidamide, characterized by its unique imidamide moiety, was identified as critical for its bioactivity.

Further research has explored the compound's antimicrobial properties. A recent preprint on *BioRxiv* highlighted Cinnamimidamide's efficacy against multidrug-resistant bacterial strains, including MRSA. The study employed high-throughput screening and molecular docking techniques to identify its binding affinity for bacterial cell wall synthesis enzymes. These findings position Cinnamimidamide as a promising candidate for developing new antibiotics in an era of increasing antimicrobial resistance.

In the realm of oncology, preliminary data from a collaborative study between academic and industry researchers have shown that Cinnamimidamide derivatives exhibit selective cytotoxicity against certain cancer cell lines. The compound's ability to induce apoptosis through mitochondrial dysfunction was particularly noteworthy. These results, presented at the 2023 American Association for Cancer Research annual meeting, have sparked interest in further structure-activity relationship studies to optimize its anticancer properties.

The pharmacokinetic profile of Cinnamimidamide has also been a subject of recent investigation. A 2024 publication in *Drug Metabolism and Disposition* reported improved oral bioavailability through novel formulation strategies, addressing previous challenges with the compound's solubility. This advancement significantly enhances its potential for clinical translation and commercial development.

Looking forward, several research groups have initiated studies to explore Cinnamimidamide's potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier. Early findings suggest neuroprotective effects in animal models of Parkinson's disease, though these results require further validation. The compound's multifaceted biological activities underscore its importance as a subject of ongoing research in chemical biology and drug discovery.